Cas no 132769-76-7 (anthracen-9-ylmethyl hydrogen sulfate)

132769-76-7 structure
Product name:anthracen-9-ylmethyl hydrogen sulfate
anthracen-9-ylmethyl hydrogen sulfate Chemical and Physical Properties
Names and Identifiers
-
- anthracen-9-ylmethyl hydrogen sulfate
- 9-anthracenemethanol, hydrogen sulfate
- 9-Anthrylmethyl hydrogen sulfate
- 9-sulfooxymethylanthracene
- 132769-76-7
- DTXSID30157758
- 9-Anthrylmethylsulfate
-
- Inchi: InChI=1S/C15H12O4S/c16-20(17,18)19-10-15-13-7-3-1-5-11(13)9-12-6-2-4-8-14(12)15/h1-9H,10H2,(H,16,17,18)
- InChI Key: QTWSHOHUSMETTJ-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C=C3C=CC=CC3=C2COS(=O)(=O)O
Computed Properties
- Exact Mass: 288.04566
- Monoisotopic Mass: 288.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 63.6
anthracen-9-ylmethyl hydrogen sulfate Related Literature
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David Balcells,Christophe Raynaud,Robert H. Crabtree,Odile Eisenstein Chem. Commun., 2009, 1772-1774
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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